Cas no 16466-40-3 (Pentanoic acid,3-hydroxy-3,4,4-trimethyl-)

• Product name: Pentanoic acid,3-hydroxy-3,4,4-trimethyl-
• CAS No: 16466-40-3
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 157465
• PubChem ID: 246582

Pentanoic acid,3-hydroxy-3,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-hydroxy-3,4,4-trimethyl-
• 3-hydroxy-3,4,4-trimethylpentanoic acid
• 3-hydroxy-3,4,4-trimethyl-pentanoic acid
• 2-Oxy-2.3.3-trimethyl-butan-carbonsaeure-(1)
• 3-Hydroxy-2.2.3-trimethyl-pentansaeure-(5)
• 3-Hydroxy-3,4,4-trimethyl-valeriansaeure
• 3-hydroxy-3,4,4-trimethyl-valeric acid
• AC1L6IDZ
• AC1Q5VCZ
• AG-K-85496
• AR-1F3592
• CTK4D1882
• NSC59882
• NSC-59882
• 16466-40-3
• DTXSID30289220
• SCHEMBL16752633

• Inchi： InChI=1S/C8H16O3/c1-7(2,3)8(4,11)5-6(9)10/h11H,5H2,1-4H3,(H,9,10)
• InChI Key： RTKITZIRJNYAPW-UHFFFAOYSA-N
• SMILES： OC(C)(C(C)(C)C)CC(O)=O

Computed Properties

• Exact Mass: 160.10998
• Monoisotopic Mass: 160.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.048
• Boiling Point: 266°Cat760mmHg
• Flash Point: 128.9°C
• Refractive Index: 1.463
• PSA: 57.53
• LogP: 1.25820